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Compound of Interest

Compound Name: 2,5-Diethoxyaniline

Cat. No.: B165579

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-step
procedures for the proper disposal of 2,5-diethoxyaniline, a primary aromatic amine.
Adherence to these guidelines is essential to maintain a safe laboratory environment and
comply with regulatory standards.

Essential Safety and Hazard Information

2,5-Diethoxyaniline is a solid substance that presents several hazards. It is harmful if
swallowed, in contact with skin, or if inhaled.[1] It can also cause skin and serious eye irritation.
[2] Due to its hazardous nature, it is crucial to handle this chemical with appropriate personal
protective equipment (PPE) and to have a clear plan for its disposal from the moment it is
acquired.

Physical and Chemical Properties
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Property Value
CAS Number 94-85-9
Molecular Formula (C2H50)2C6HsNH:2

Molecular Weight

181.23 g/mol [2]

Appearance

White to light yellow to light red powder to

crystal

Melting Point

83.0t0 87.0 °C

GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Harmful
Acute Toxicity, Dermal Harmful
Acute Toxicity, Inhalation Harmful

Skin Irritation

Causes skin irritation

Eye Irritation

Causes serious eye irritation

Specific Target Organ Toxicity

May cause respiratory irritation[2]

Personal Protective Equipment (PPE)

When handling 2,5-diethoxyaniline, especially during disposal procedures, the following PPE

is mandatory:

o Eye Protection: Safety glasses with side-shields or chemical safety goggles.

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after.

» Skin and Body Protection: A laboratory coat or other protective clothing to prevent skin

contact.
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» Respiratory Protection: In case of insufficient ventilation or the generation of dust, a NIOSH-
approved respirator for organic vapors and particulates is recommended.

Spill Management and Cleanup

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Spill Cleanup Protocol:

o Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel
and ensure the area is well-ventilated.

» Control Ignition Sources: Remove all sources of ignition from the spill area.

» Contain the Spill: For solid spills, carefully sweep up the material to avoid creating dust. Use
a dustpan and brush or a vacuum with a HEPA filter. For liquid spills, use an inert absorbent
material like vermiculite, dry sand, or earth.

e Collect and Containerize: Place the spilled material and any contaminated absorbent into a
suitable, labeled, and sealed container for hazardous waste disposal.

» Decontaminate the Area: Wash the spill area thoroughly with soap and water.

e Dispose of Waste: All contaminated materials, including PPE, must be disposed of as
hazardous waste according to the procedures outlined below.

Spill Response Decision Workflow
Caption: Decision workflow for responding to a 2,5-diethoxyaniline spill.

Proper Disposal Procedures

The proper disposal of 2,5-diethoxyaniline and its contaminated waste is a critical step in the
chemical's lifecycle. Improper disposal can lead to environmental harm and regulatory non-
compliance.

Step-by-Step Disposal Protocol:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b165579?utm_src=pdf-body
https://www.benchchem.com/product/b165579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Waste Identification and Segregation:

o Unused or expired 2,5-diethoxyaniline should be kept in its original or a compatible, well-
labeled container.

o Do not mix 2,5-diethoxyaniline waste with other chemical waste streams unless
specifically instructed to do so by your institution's environmental health and safety (EHS)
office.

o Contaminated materials such as gloves, absorbent pads, and glassware should be
collected separately in a designated, labeled hazardous waste container.

o Waste Containerization:

o Use only approved hazardous waste containers that are in good condition and have a
secure lid.

o Label the container clearly with "Hazardous Waste" and the full chemical name: "2,5-
Diethoxyaniline". Include the date of waste accumulation.

o Storage of Waste:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials such as strong oxidizing agents and acids.

o The storage area should be cool and dry.
e Arranging for Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for pickup and disposal.

o Provide them with accurate information about the waste, including its composition and
quantity.

o Itis recommended to offer surplus and non-recyclable solutions to a licensed disposal
company.[3]
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 Recommended Disposal Method:

o The preferred method of disposal for 2,5-diethoxyaniline is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[3] This should be performed by a
licensed and qualified facility.

o Alternatively, the material may be dissolved or mixed with a combustible solvent before
incineration.[3]

o Landfill disposal may be an option in some jurisdictions, but only in a landfill specifically
licensed to accept chemical and pharmaceutical wastes.[4] Always consult with your EHS
office and local regulations.

Disposal Workflow
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Laboratory Procedures

Generate 2,5-Diethoxyaniline Waste
(Unused chemical, contaminated items)

Segregate Waste into a
Labeled, Approved Container

Store Waste in a Designated
Secure Area

Disposal Process

Contact EHS or Licensed
Waste Disposal Company

Schedule Waste Pickup

Transport to a Licensed
Disposal Facility

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165579#2-5-diethoxyaniline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB6714268_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6714268_EN.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/524220
https://www.chemicalbook.com/msds/2-5-dimethoxyaniline.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR0958.pdf
https://www.benchchem.com/product/b165579#2-5-diethoxyaniline-proper-disposal-procedures
https://www.benchchem.com/product/b165579#2-5-diethoxyaniline-proper-disposal-procedures
https://www.benchchem.com/product/b165579#2-5-diethoxyaniline-proper-disposal-procedures
https://www.benchchem.com/product/b165579#2-5-diethoxyaniline-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

